Cas no 1955541-58-8 (N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide)

• Product Name: N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide
• CAS No: 1955541-58-8
• MF: C₉H₁₁F₃N₄O
• MW: 248.205051660538
• CID: 5049411
• Update Time: 2025-06-03

N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide
• N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide

• Inchi： 1S/C9H11F3N4O/c10-9(11,12)5-14-8(17)6-4-16-2-1-13-3-7(16)15-6/h4,13H,1-3,5H2,(H,14,17)
• InChI Key： FVSBLAMNXBGSBA-UHFFFAOYSA-N
• SMILES： FC(CNC(C1=CN2C(CNCC2)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.2
• Topological Polar Surface Area: 59

Additional information on N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide

Introduction to N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1955541-58-8)

N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide, identified by its CAS number 1955541-58-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic compounds, which have been widely studied for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound consists of a fused imidazo[1,2-a]pyrazine core, which is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. The presence of a trifluoroethyl group at the 2-position of the imidazo[1,2-a]pyrazine ring introduces unique electronic and steric properties, making it a valuable moiety for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as potential therapeutic agents. The imidazo[1,2-a]pyrazine scaffold has been extensively explored for its activity against various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of fluorine atoms into the molecular structure has been shown to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability.

One of the most compelling aspects of N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide is its potential as a lead compound for the development of new drugs. Preclinical studies have demonstrated that this compound exhibits promising biological activity in vitro and in vivo. For instance, it has been shown to inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, it has demonstrated efficacy against pathogens that exhibit resistance to conventional treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex heterocyclic core efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the structure and purity of the final product.

The pharmacological profile of N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide) is further enhanced by its ability to cross the blood-brain barrier (BBB), which is essential for treating neurological disorders. The trifluoroethyl group contributes to this property by increasing lipophilicity and improving passive diffusion across the BBB. This characteristic makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, N-(2,2,2-Trifluoroethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide has also been investigated for its role in modulating immune responses. Studies have shown that this compound can interact with immune cells and influence cytokine production pathways. This immunomodulatory activity could be exploited for developing novel therapeutics for autoimmune diseases and chronic inflammatory conditions.

The development of this compound into a clinical candidate involves rigorous testing to evaluate its safety and efficacy. Phase I clinical trials have been conducted to assess its tolerability and pharmacokinetic properties in healthy volunteers. Preliminary results have shown that it is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. Further studies are ongoing to evaluate its efficacy in patients with specific diseases.

The impact of fluorinated compounds on drug development cannot be overstated. The introduction of fluorine atoms into molecular structures has revolutionized the pharmaceutical industry by improving drug properties such as bioavailability、metabolic stability、and binding affinity。N-(5，6，7，8-Tetrahydroimidazo[1，2-a]pyrazine-２-Carboxamide) exemplifies how strategic fluorination can enhance a compound's therapeutic potential。

The future directions for research on N-(２，２，２-Trifluoroethyl)－) include exploring new synthetic routes to optimize yield and scalability。Additionally，investigators are focusing on understanding its mechanism of action at a molecular level。This will provide insights into how it interacts with biological targets and how it can be further modified to improve its therapeutic efficacy。